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For Researchers, Scientists, and Drug Development Professionals

Introduction to CBrClF₂ Analytical Standards
Bromochlorodifluoromethane, commonly known as Halon 1211, is a haloalkane with the

chemical formula CBrClF₂. Historically, it was widely used as a fire-extinguishing agent for

Class A, B, and C fires. However, due to its significant ozone-depleting potential, its production

was phased out under the Montreal Protocol.[1] Consequently, commercially available

analytical standards and certified reference materials (CRMs) for CBrClF₂ are not readily found

through major chemical suppliers.

The primary source of high-purity CBrClF₂ is recycled or reclaimed material, which is often

reserved for critical applications such as aviation fire suppression.[1][2] For analytical purposes,

any CBrClF₂ used as a reference material must be thoroughly characterized to establish its

purity and identity. The quality specifications for Halon 1211 are defined by the ASTM D7673-

10 standard.[3][4][5]

Quality Specifications and Data Presentation
The quality of a CBrClF₂ reference material should be assessed according to the ASTM

D7673-10 standard, "Standard Specification for Halon 1211, Bromochlorodifluoromethane
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(CF₂BrCl)".[3][4][5] This standard outlines the required purity levels and the maximum

allowable limits for impurities.

A Certificate of Analysis (CoA) for a CBrClF₂ analytical standard, while not commercially

commonplace, should contain the following information. Below is a table summarizing the key

parameters and typical specification limits based on the ASTM standard.

Table 1: Representative Certificate of Analysis for CBrClF₂ Analytical Standard

Parameter Specification Test Method

Identity

Chemical Name Bromochlorodifluoromethane GC-MS

CAS Number 353-59-3 -

Molecular Formula CBrClF₂ -

Molecular Weight 165.37 g/mol -

Purity

Purity Assay ≥ 99.6% by mole ASTM D7673 (GC)

Impurities

Water Content ≤ 10 ppm by weight Karl Fischer Titration

Acidity ≤ 3.0 ppm by weight Titration

Non-volatile Residue ≤ 0.05% by weight Gravimetric

Fixed Gases in Vapor Phase ≤ 1.5% by volume Gas Chromatography

Physical Properties

Appearance Colorless, liquefied gas Visual

Boiling Point -4 °C (24.8 °F) -

Note: This is a representative table. Actual values for a specific batch of reference material

would be provided on a formal Certificate of Analysis.
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Experimental Protocols
The following are detailed methodologies for the key experiments required to qualify a CBrClF₂

reference material, based on established analytical techniques for volatile halocarbons and the

specifications of ASTM D7673.

Purity and Impurity Analysis by Gas Chromatography
(GC)
This protocol outlines a general method for determining the purity of CBrClF₂ and quantifying

volatile impurities using gas chromatography with a Flame Ionization Detector (FID) or a

Thermal Conductivity Detector (TCD). For definitive identification of impurities, a Mass

Spectrometer (MS) detector is required.

Objective: To separate and quantify CBrClF₂ and its potential impurities.

Materials and Equipment:

Gas Chromatograph (GC) with FID, TCD, or MS detector

Capillary column suitable for volatile halocarbons (e.g., DB-624, DB-5ms)

Helium or Nitrogen carrier gas (high purity)

Gas-tight syringe for sample introduction

CBrClF₂ sample

Reference standards for expected impurities (if available)

Protocol:

GC System Preparation:

Install the appropriate capillary column in the GC oven.

Set the carrier gas flow rate (e.g., 1-2 mL/min).
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Establish the temperature program:

Initial oven temperature: 40°C, hold for 5 minutes.

Ramp rate: 10°C/min to 200°C.

Final hold time: 5 minutes.

Set the injector temperature to 200°C.

Set the detector temperature (FID: 250°C, TCD: 220°C, MS transfer line: 230°C).

Sample Preparation:

As CBrClF₂ is a liquefied gas at room temperature and pressure, it must be handled in a

cooled state or under pressure.

For liquid injection, chill the sample and the syringe to below the boiling point of CBrClF₂

(-4°C).

For gas phase injection, use a gas sampling valve to introduce a known volume of the

vapor.

Injection:

Inject a small volume (e.g., 0.1 - 1.0 µL of liquid or 10-100 µL of gas) into the GC injector.

Start the data acquisition.

Data Analysis:

Identify the peak corresponding to CBrClF₂ based on its retention time (and mass

spectrum if using GC-MS).

Identify impurity peaks by comparing their retention times to known standards or by

interpreting their mass spectra.

Calculate the area of each peak.
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Determine the mole percent purity by the area normalization method, assuming all

components have a similar response factor with a TCD. For FID, response factors will vary

and should be corrected for if high accuracy is required.

Purity (%) = (Area of CBrClF₂ peak / Total area of all peaks) x 100

Expected Results: A chromatogram showing a major peak for CBrClF₂ and minor peaks for any

impurities. The purity should meet the specification of ≥ 99.6%.

Identity Confirmation by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To confirm the identity of CBrClF₂ by comparing its mass spectrum to a reference

spectrum.

Protocol:

Follow the GC protocol as described in 3.1, using a GC-MS system.

Acquire the mass spectrum of the major peak.

Compare the acquired mass spectrum with the NIST reference mass spectrum for

Bromochlorodifluoromethane. The spectrum is characterized by a pattern of isotopic

peaks for bromine and chlorine.

Expected Results: The mass spectrum of the sample should match the reference spectrum,

confirming the identity of the compound. Key fragments and their isotopic patterns should be

present.

Visualization of Experimental Workflows
GC Purity Analysis Workflow
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Caption: Workflow for GC Purity Analysis of CBrClF₂.
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Logical Relationship for CBrClF₂ Standard Qualification
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Caption: Qualification of CBrClF₂ as an Analytical Standard.

Safety, Handling, and Storage
CBrClF₂ is a liquefied gas that can cause rapid suffocation by displacing oxygen.[6] Contact

with the liquid or rapidly expanding gas can cause frostbite.[6] It is crucial to handle CBrClF₂ in

a well-ventilated area and to wear appropriate personal protective equipment (PPE), including

safety glasses, cryogenic gloves, and a lab coat. Store cylinders of CBrClF₂ in a cool, dry, well-

ventilated area away from direct sunlight and heat sources. Cylinders should be secured to

prevent falling.

Conclusion
While CBrClF₂ (Halon 1211) is not readily available as a commercial analytical standard due to

environmental regulations, it is still possible to qualify recycled or reclaimed material for use as
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a reference standard. This requires rigorous analytical testing for identity, purity, and impurities,

with the primary quality benchmark being the ASTM D7673 standard. The protocols and

information provided here offer a framework for researchers and scientists to handle, test, and

qualify CBrClF₂ for analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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